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Compound of Interest

Compound Name: 3-Chloro-6-phenylpyridazine

Cat. No.: B182944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Chloro-6-phenylpyridazine. The following procedures for personal protective equipment

(PPE), operational handling, and disposal are based on established safety protocols for

hazardous chemical compounds and are intended to foster a secure research environment.

Hazard Summary and GHS Classification
3-Chloro-6-phenylpyridazine is classified as a hazardous substance. It is crucial to handle

this compound with care to avoid potential health risks. The primary hazards associated with

this chemical are:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

GHS Classification:
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
3

Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₇ClN₂

Molecular Weight 190.63 g/mol

Appearance Solid

Melting Point 159-161 °C

Solubility 10.3 µg/mL (at pH 7.4)[1]

CAS Number 20375-65-9

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 3-Chloro-6-phenylpyridazine.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn in situations with a risk

of splashing.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Gloves must

be inspected for any damage

before use and should be

changed immediately upon

contamination.

Body Protection Laboratory Coat

A fire/flame-resistant and

impervious lab coat should be

worn and fully buttoned.

Respiratory Protection Respirator

For handling small quantities in

a well-ventilated area, a dust

mask (type N95, US) may be

sufficient.[2][3] For larger

quantities, or if irritation is

experienced, a full-face

respirator is recommended.[3]

Experimental Protocols: Safe Handling and Disposal
Operational Plan: Step-by-Step Handling Procedure

Preparation and Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3]

Ensure that an eyewash station and a safety shower are readily accessible.
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Before handling, inspect all PPE for integrity.

Handling the Compound:

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.

Do not breathe dust, mist, gas, or vapors.[3]

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[3]

Storage:

Store in a tightly closed, suitable container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[3]

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be treated

as hazardous waste.

Waste Characterization and Collection:

Unused Compound: Collect in a clearly labeled, sealed container for hazardous waste.

Contaminated Materials: Any materials that come into contact with the compound (e.g.,

gloves, absorbent materials, filter paper) must be placed in a designated, sealed

hazardous waste container.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate

should be collected as hazardous waste. Puncture the container to prevent reuse before

disposal.
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Disposal Procedure:

Dispose of all waste through a licensed hazardous waste disposal company.[3]

Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.[3]

Do not allow the chemical or its waste to enter drains or water courses.

Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of 3-Chloro-
6-phenylpyridazine.
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Workflow for Safe Handling and Disposal of 3-Chloro-6-phenylpyridazine

Preparation

Handling

Cleanup

Disposal

Don Personal Protective Equipment

Prepare Workspace in Fume Hood

Weigh Compound

Proceed to Handling

Perform Experiment

Decontaminate Workspace

Experiment Complete

Collect Solid Waste Collect Liquid WasteRemove PPE

Dispose via Licensed Contractor

Final Disposal Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chloro-6-phenylpyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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